Cas no 55757-47-6 (acrylonitrile-3-13c)
acrylonitrile-3-13c structure
Product Name:acrylonitrile-3-13c
CAS No:55757-47-6
MF:C3H3N
MW:54.0552752017975
CID:944450
PubChem ID:16213369
Update Time:2025-04-19
acrylonitrile-3-13c Chemical and Physical Properties
Names and Identifiers
-
- acrylonitrile-3-13c
- DTXSID80583902
- Acrylonitrile-3-13C, >=99 atom % 13C, >=99% (CP), contains hydroquinone as stabilizer
- 55757-47-6
- (3-~13~C)Prop-2-enenitrile
- (313C)prop-2-enenitrile
-
- Inchi: 1S/C3H3N/c1-2-3-4/h2H,1H2/i1+1
- InChI Key: NLHHRLWOUZZQLW-OUBTZVSYSA-N
- SMILES: N#CC=[13CH2]
Computed Properties
- Exact Mass: 54.029903935g/mol
- Monoisotopic Mass: 54.029903935g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 0.815 g/mL at 25 °C
- Melting Point: −83 °C(lit.)
- Boiling Point: 77 °C(lit.)
- Flash Point: 32 °F
- Refractive Index: n20/D 1.391(lit.)
- Solubility: Not available
acrylonitrile-3-13c Security Information
- Hazardous Material transportation number:UN 1093 3/PG 1
- WGK Germany:3
- Hazard Category Code: 45-46-11-23/24/25-36/37-62-51/53-43-41-37/38-63
- Safety Instruction: 53-16-23-36/37/39-45-61-39-36/37-26
-
Hazardous Material Identification:
- Risk Phrases:45-46-11-23/24/25-36/37
acrylonitrile-3-13c Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 487902-250MG |
acrylonitrile-3-13c |
55757-47-6 | 99% | 250mg |
¥16507.62 | 2023-12-05 |
acrylonitrile-3-13c Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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